Cas no 94530-86-6 (Senkyunolide J)

• Product Name: Senkyunolide J
• CAS No: 94530-86-6
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 1987240
• PubChem ID: 101982247
• Update Time: 2025-04-21

Senkyunolide J Chemical and Physical Properties

Names and Identifiers

• Senkyunolide J
• HY-N8558A
• 94530-86-6
• CS-0146826
• (3R,6S,7S)-3-butyl-6,7-dihydroxy-4,5,6,7-tetrahydro-3H-2-benzofuran-1-one
• DA-57796

• Inchi： 1S/C12H18O4/c1-2-3-4-9-7-5-6-8(13)11(14)10(7)12(15)16-9/h8-9,11,13-14H,2-6H2,1H3/t8-,9+,11+/m0/s1
• InChI Key： AXRIHSJZHOTGAE-IQJOONFLSA-N
• SMILES： O1C(C2[C@@H]([C@H](CCC=2[C@H]1CCCC)O)O)=O

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans